Strengthening ethylene-methacrylic acid ionomers with single-boron-based molecules as cross-linkers in dynamic networking†

RSC Applied Polymers Pub Date: 2023-11-28 DOI: 10.1039/D3LP00178D

Abstract

We report the employment of single-boron compounds as readily available cross-linkers for strengthening ethylene-methacrylic acid ionomers. The novel cross-linking strategy effectively strengthened the ionomers with enhanced mechanical and rheological properties, affording excellent (re)processability without changing the transparent appearance.

Graphical abstract: Strengthening ethylene-methacrylic acid ionomers with single-boron-based molecules as cross-linkers in dynamic networking
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